![molecular formula C15H16N2O3S B7680236 (2S)-3-phenyl-2-[3-(1,3-thiazol-4-yl)propanoylamino]propanoic acid](/img/structure/B7680236.png)
(2S)-3-phenyl-2-[3-(1,3-thiazol-4-yl)propanoylamino]propanoic acid
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Overview
Description
(2S)-3-phenyl-2-[3-(1,3-thiazol-4-yl)propanoylamino]propanoic acid, also known as Thiazolylalanine (Thz-Ala-OH), is a non-proteinogenic amino acid that has been extensively studied for its potential applications in the field of drug discovery and development. Thz-Ala-OH is a derivative of the natural amino acid phenylalanine, and it has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects.
Mechanism of Action
The mechanism of action of Thz-Ala-OH is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. Thz-Ala-OH has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. Thz-Ala-OH has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying chromatin structure.
Biochemical and Physiological Effects:
Thz-Ala-OH has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators such as prostaglandins. Thz-Ala-OH has also been shown to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells. In addition, Thz-Ala-OH has been shown to have antibacterial effects by inhibiting the growth of bacteria.
Advantages and Limitations for Lab Experiments
One of the main advantages of Thz-Ala-OH is its versatility as a building block for the synthesis of various peptidomimetics and small molecule inhibitors. Thz-Ala-OH is also relatively easy to synthesize using SPPS or solution-phase peptide synthesis. One of the main limitations of Thz-Ala-OH is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on Thz-Ala-OH. One area of research is the development of more potent and selective inhibitors that target specific enzymes and signaling pathways. Another area of research is the development of Thz-Ala-OH-based therapeutics for the treatment of inflammatory diseases, cancer, and bacterial infections. Finally, there is a need for further studies to elucidate the mechanism of action of Thz-Ala-OH and its effects on various biological pathways.
Synthesis Methods
Thz-Ala-OH can be synthesized through a variety of methods, including solid-phase peptide synthesis (SPPS) and solution-phase peptide synthesis. The most commonly used method for synthesizing Thz-Ala-OH is SPPS, which involves the stepwise assembly of the peptide chain on a solid support using protected amino acids and coupling reagents. The thiazole ring is introduced by reacting the amino acid precursor with thioamide and a suitable oxidant.
Scientific Research Applications
Thz-Ala-OH has been extensively studied for its potential applications in the field of drug discovery and development. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects. Thz-Ala-OH has been used as a building block for the synthesis of various peptidomimetics and small molecule inhibitors that target specific biological pathways.
Properties
IUPAC Name |
(2S)-3-phenyl-2-[3-(1,3-thiazol-4-yl)propanoylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c18-14(7-6-12-9-21-10-16-12)17-13(15(19)20)8-11-4-2-1-3-5-11/h1-5,9-10,13H,6-8H2,(H,17,18)(H,19,20)/t13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFWVIWIWXPPEQK-ZDUSSCGKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NC(=O)CCC2=CSC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](C(=O)O)NC(=O)CCC2=CSC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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